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Compound of Interest

Compound Name: PK11007

Cat. No.: B15571691

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like PK11007 are paramount for laboratory safety and
environmental protection. While a specific Safety Data Sheet (SDS) for PK11007 is not readily
available in the public domain, its classification as an "anti-p53 drug" with "anticancer activity"
necessitates treating it with the caution afforded to cytotoxic or antineoplastic agents.[1][2] One
supplier indicates that the compound is shipped as a hon-hazardous chemical; however, in the
absence of comprehensive safety data, a conservative approach is recommended.[1]

This guide provides essential safety and logistical information for the proper disposal of
PK11007, drawing from general best practices for handling investigational cytotoxic

compounds.

Chemical and Physical Properties of PK11007

A summary of the available quantitative data for PK11007 is presented below to inform
handling and storage procedures.
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Property Value Reference
Chemical Formula C15H11CIFN503S2 [1]
Molecular Weight 427.86 g/mol [3]
Appearance Solid powder [1]
Solubility Soluble in DMSO [1]

Storage (Powder)

Short-term (days to weeks) at
0-4°C; Long-term (months to
years) at -20°C.

[1]

Storage (in DMSO)

Short-term (days to weeks) at
0-4°C; Long-term (months) at
-20°C.

[1]

Immediate Safety and Handling Protocols

Prior to any disposal procedure, it is crucial to adhere to the following safety protocols to

minimize exposure risk.

Personal Protective Equipment (PPE):

» Gloves: Wear two pairs of chemotherapy-rated gloves.

o Lab Coat: A disposable, solid-front gown with tight cuffs is required.

» Eye Protection: Use safety goggles or a face shield to protect against splashes.

Work Area Preparation:

 All handling of PK11007, including preparation for disposal, should be conducted within a

certified chemical fume hood or a biological safety cabinet to prevent inhalation of the

powder form.

o Work surfaces should be covered with disposable, plastic-backed absorbent pads.
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Step-by-Step Disposal Procedures for PK11007

The following step-by-step guide outlines the recommended disposal procedure for PK11007
and any contaminated materials. This process is based on general guidelines for the disposal
of cytotoxic and antineoplastic waste.

1. Waste Segregation:

o At the Point of Generation: Immediately segregate all materials that have come into contact
with PK11007. This includes, but is not limited to:

o

Unused or expired PK11007 powder.

[¢]

Solutions containing PK11007.

[¢]

Contaminated vials, pipette tips, and other labware.

o

Used PPE (gloves, gown, etc.).

o

Contaminated absorbent pads and cleaning materials.
2. Waste Classification and Containment:

e Trace vs. Bulk Contamination: Differentiate between trace-contaminated and bulk-
contaminated waste.

o Trace Waste: Items with minimal residual contamination (e.g., empty vials, used gloves,
and gowns). These should be placed in a designated "Trace Chemotherapy Waste"
container, typically a yellow sharps container or a labeled bag.

o Bulk Waste: Materials with visible contamination or solutions containing PK11007. This
includes unused product and grossly contaminated items. Bulk waste must be collected in
a designated "Bulk Chemotherapy Waste" container, which is often a black, leak-proof,
and puncture-resistant container.

e Sharps: All contaminated sharps (e.g., needles, scalpels) must be placed in a designated
chemotherapy sharps container.
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e Liquids: Liquid waste containing PK11007 should not be disposed of down the drain. It must
be collected in a sealed, leak-proof container and treated as bulk hazardous chemical waste.

3. Labeling and Storage:

o Clear Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the
name of the chemical (PK11007), and the date of accumulation.

e Secure Storage: Store sealed waste containers in a designated and secure Satellite
Accumulation Area (SAA) within the laboratory, away from general lab traffic.

4. Final Disposal:

e Institutional EHS: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. EHS will ensure
that the waste is transported to a licensed hazardous waste disposal facility for incineration,
which is the recommended method for cytotoxic compounds.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
PK11007 waste.
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Determine Waste Type

Place in "Trace' Place in 'Bulk’
Chemotherapy Waste Container Chemotherapy Waste Container
(Yellow Bin) (Black Bin)

Place in Chemotherapy
Sharps Container

Click to download full resolution via product page
Caption: Logical workflow for the segregation and disposal of PK11007 laboratory waste.

Disclaimer: This information is intended as a guide and is based on general principles for
handling cytotoxic agents. Always consult your institution's specific safety and disposal
protocols and contact your Environmental Health and Safety (EHS) department for definitive
guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Disposal of PK11007: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15571691#pk11007-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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